Cas no 1273653-12-5 (1-(2-bromo-4-chlorophenyl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(2-bromo-4-chlorophenyl)-2,2,2-trifluoroethan-1-amine
• CAS No: 1273653-12-5
• MF: C₈H₆BrClF₃N
• MW: 288.492150783539
• CID: 6267985
• PubChem ID: 77128556
• Update Time: 2025-07-23

1-(2-bromo-4-chlorophenyl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-chlorophenyl)-2,2,2-trifluoroethan-1-amine
• EN300-1929714
• 1273653-12-5

• Inchi： 1S/C8H6BrClF3N/c9-6-3-4(10)1-2-5(6)7(14)8(11,12)13/h1-3,7H,14H2
• InChI Key： SSLSGQDVMYQGNJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C(F)(F)F)N)Cl

Computed Properties

• Exact Mass: 286.93242g/mol
• Monoisotopic Mass: 286.93242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-bromo-4-chlorophenyl)-2,2,2-trifluoroethan-1-amine

Introduction to 1-(2-bromo-4-chlorophenyl)-2,2,2-trifluoroethan-1-amine (CAS No. 1273653-12-5)

1-(2-bromo-4-chlorophenyl)-2,2,2-trifluoroethan-1-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1273653-12-5, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this amine derivative incorporates both bromo and chloro substituents on a phenyl ring, alongside a trifluoromethyl group on an ethyl chain, which collectively contribute to its distinct chemical properties and reactivity.

The presence of halogen atoms such as bromine and chlorine enhances the electrophilicity of the aromatic ring, making it a versatile intermediate in synthetic organic chemistry. Additionally, the trifluoromethyl group introduces electronic and steric effects that can modulate the biological activity of the molecule. Such structural features are often exploited in the design of bioactive compounds, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of halogenated aromatic amines. The combination of bromine and chlorine substituents in 1-(2-bromo-4-chlorophenyl)-2,2,2-trifluoroethan-1-amine suggests that it may exhibit a range of biological activities. Preliminary studies have indicated that this compound could serve as a valuable scaffold for developing drugs targeting various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its potential role in kinase inhibition. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The structural motifs present in 1-(2-bromo-4-chlorophenyl)-2,2,2-trifluoroethan-1-amine make it a promising candidate for such applications.

Moreover, the trifluoromethyl group is known to enhance metabolic stability and binding affinity towards biological targets. This property is particularly valuable in drug development, as it can improve the pharmacokinetic profile of a candidate molecule. The incorporation of this group into pharmaceuticals has been widely recognized for its ability to increase lipophilicity and resistance to metabolic degradation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. Molecular modeling studies on 1-(2-bromo-4-chlorophenyl)-2,2,2-trifluoroethan-1-amine have suggested that it may interact with several protein targets relevant to human health. These interactions could potentially lead to the development of novel therapeutic strategies against challenging diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The bromo and chloro substituents on the phenyl ring necessitate precise control over reaction conditions to prevent unwanted side products. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process.

In conclusion,1-(2-bromo-4-chlorophenyl)-2,2,2-trifluoroethan-1-amine (CAS No. 1273653-12-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and predicted biological activities make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in the development of next-generation therapeutics.